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Compound of Interest

Compound Name: Methoxyadiantifoline

Cat. No.: B038597 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methoxyadiantifoline is a naturally occurring bisbenzylisoquinoline alkaloid, a class of

compounds known for their diverse and potent biological activities. Found in plant families such

as Berberidaceae and Menispermaceae, this complex molecule has attracted interest within

the scientific community for its potential therapeutic applications. This technical guide provides

a detailed overview of the chemical structure, properties, and known biological activities of

methoxyadiantifoline, alongside relevant experimental methodologies.

Chemical Structure and Properties
Methoxyadiantifoline possesses a complex polycyclic structure characteristic of

bisbenzylisoquinoline alkaloids. Its chemical identity is defined by the following properties:

Table 1: Physicochemical Properties of Methoxyadiantifoline
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Property Value Source

Molecular Formula C₄₃H₅₂N₂O₁₀ [1][2]

Molecular Weight 756.9 g/mol [1][2]

IUPAC Name

(6aS)-9-[4,5-dimethoxy-2-

[[(1S)-5,6,7-trimethoxy-2-

methyl-3,4-dihydro-1H-

isoquinolin-1-

yl]methyl]phenoxy]-1,2,3,10-

tetramethoxy-6-methyl-

5,6,6a,7-tetrahydro-4H-

dibenzo[de,g]quinoline

[1]

CAS Number 115452-09-0 [1]

Topological Polar Surface Area 98.8 Å² [1]

XLogP3 6.6 [1]

Note: Experimental data on properties such as melting point and solubility are not readily

available in the reviewed literature.

Biological Activities and Potential Therapeutic
Applications
While specific studies on the biological activities of methoxyadiantifoline are limited, the

broader class of bisbenzylisoquinoline alkaloids exhibits a wide range of pharmacological

effects. This suggests potential areas of investigation for methoxyadiantifoline.

Potential Anti-inflammatory Activity
Bisbenzylisoquinoline alkaloids have been reported to possess anti-inflammatory properties.

The structural motifs present in methoxyadiantifoline are common to other compounds in this

class that have demonstrated the ability to modulate inflammatory pathways. Further research

is warranted to investigate if methoxyadiantifoline can inhibit key inflammatory mediators,

such as cytokines and enzymes like cyclooxygenase (COX) and lipoxygenase (LOX).
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Potential Cytotoxic and Anticancer Activity
Many bisbenzylisoquinoline alkaloids have been investigated for their cytotoxic effects against

various cancer cell lines. The proposed mechanisms often involve the induction of apoptosis,

cell cycle arrest, and inhibition of topoisomerase enzymes. The complex aromatic structure of

methoxyadiantifoline makes it a candidate for investigation into its potential anticancer

properties.

Potential Antimicrobial Activity
The antimicrobial potential of alkaloids is a well-established area of natural product research.

Bisbenzylisoquinoline alkaloids have shown activity against a range of bacteria and fungi. The

nitrogen-containing heterocyclic rings and aromatic systems in methoxyadiantifoline could

contribute to its potential as an antimicrobial agent.

Experimental Protocols
Detailed experimental protocols for the isolation, characterization, and biological evaluation of

methoxyadiantifoline are not extensively documented in publicly available literature. However,

based on standard methodologies for studying natural products, the following experimental

workflows can be proposed.

Isolation and Purification
The isolation of methoxyadiantifoline from its natural plant sources would typically involve the

following steps:
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Plant Material (e.g., Berberidaceae or Menispermaceae)

Drying and Grinding

Solvent Extraction (e.g., with methanol or ethanol)

Acid-Base Partitioning to isolate alkaloids

Chromatographic Separation (e.g., Column Chromatography, HPLC)

Characterization (e.g., NMR, Mass Spectrometry, X-ray Crystallography)

Pure Methoxyadiantifoline

Click to download full resolution via product page

Caption: Proposed workflow for the isolation and purification of methoxyadiantifoline.

In Vitro Cytotoxicity Assay
To assess the potential anticancer activity of methoxyadiantifoline, a standard cytotoxicity

assay such as the MTT assay could be employed.
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Seed cancer cells in 96-well plates

Treat cells with varying concentrations of Methoxyadiantifoline

Incubate for a specified period (e.g., 24, 48, 72 hours)

Add MTT reagent to each well

Incubate to allow formazan crystal formation

Solubilize formazan crystals with a suitable solvent (e.g., DMSO)

Measure absorbance using a microplate reader

Calculate cell viability and determine IC50 value

Click to download full resolution via product page

Caption: General workflow for an in vitro cytotoxicity assay using the MTT method.

Signaling Pathways
Specific signaling pathways modulated by methoxyadiantifoline have not yet been elucidated.

However, based on the activities of related bisbenzylisoquinoline alkaloids, potential targets for

investigation could include pathways involved in inflammation, cell survival, and apoptosis.

For instance, if methoxyadiantifoline were found to have anti-inflammatory effects, its impact

on the NF-κB signaling pathway could be investigated.
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Inflammatory Stimuli (e.g., LPS)

TLR4 Activation

MyD88-dependent pathway

IKK Complex Activation

IκBα Phosphorylation and Degradation

NF-κB Translocation to Nucleus

Transcription of Pro-inflammatory Genes (e.g., TNF-α, IL-6)

Methoxyadiantifoline (Hypothetical)

Potential Inhibition

Click to download full resolution via product page

Caption: Hypothetical inhibition of the NF-κB signaling pathway by methoxyadiantifoline.

Conclusion and Future Directions
Methoxyadiantifoline is a structurally complex natural product with potential for significant

biological activity, characteristic of the bisbenzylisoquinoline alkaloid class. While current

specific data on its pharmacological properties are scarce, its chemical structure suggests that

it warrants further investigation as a potential therapeutic agent. Future research should focus

on the targeted evaluation of its anti-inflammatory, cytotoxic, and antimicrobial properties.

Elucidation of its mechanism of action and the signaling pathways it modulates will be crucial

for its development as a potential drug lead. Furthermore, the development and publication of

detailed protocols for its isolation, purification, and synthesis would greatly benefit the scientific

community and accelerate research into this promising molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b038597?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Methoxyadiantifoline
https://pubchem.ncbi.nlm.nih.gov/compound/Methoxyadiantifoline
https://cymitquimica.com/products/3D-QEA45209/methoxyadiantifoline/
https://www.benchchem.com/product/b038597#methoxyadiantifoline-chemical-structure-and-properties
https://www.benchchem.com/product/b038597#methoxyadiantifoline-chemical-structure-and-properties
https://www.benchchem.com/product/b038597#methoxyadiantifoline-chemical-structure-and-properties
https://www.benchchem.com/product/b038597#methoxyadiantifoline-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b038597?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

